Cas no 896693-56-4 (5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine)

5-Benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine is a specialized thiophene derivative featuring a benzoyl and benzenesulfonyl substitution pattern, along with a 2,6-dimethylphenyl amine group. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its unique structural framework, which may confer selective binding or reactivity properties. Its synthesis and applications are of interest in advanced organic chemistry studies.

5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine structure

896693-56-4 structure

Product Name:5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine

CAS No:896693-56-4

MF:C₂₅H₂₂N₂O₃S₂

MW:462.583783626556

CID:6252019

PubChem ID:16033745

Update Time:2025-06-19

5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

- 5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine
- HMS1909D13
- [3-amino-4-(benzenesulfonyl)-5-(2,6-dimethylanilino)thiophen-2-yl]-phenylmethanone
- (3-amino-5-((2,6-dimethylphenyl)amino)-4-(phenylsulfonyl)thiophen-2-yl)(phenyl)methanone
- 896693-56-4
- CHEMBL1513116
- NCGC00138410-01
- K264-0412
- AKOS002074153
- F6548-0193
- Inchi： 1S/C25H22N2O3S2/c1-16-10-9-11-17(2)21(16)27-25-24(32(29,30)19-14-7-4-8-15-19)20(26)23(31-25)22(28)18-12-5-3-6-13-18/h3-15,27H,26H2,1-2H3
- InChI Key： OSPFDDQWDKGQTQ-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(C1C(=C(C(C2C=CC=CC=2)=O)SC=1NC1C(C)=CC=CC=1C)N)(=O)=O

Computed Properties

Exact Mass: 462.10718492g/mol
Monoisotopic Mass: 462.10718492g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 32
Rotatable Bond Count: 6
Complexity: 731
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.1
Topological Polar Surface Area: 126Å²

5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6548-0193-2μmol	5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine	896693-56-4	2μmol	$57.0	2023-09-08
Life Chemicals	F6548-0193-5μmol	5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine	896693-56-4	5μmol	$63.0	2023-09-08
Life Chemicals	F6548-0193-10μmol	5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine	896693-56-4	10μmol	$69.0	2023-09-08
Life Chemicals	F6548-0193-20μmol	5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine	896693-56-4	20μmol	$79.0	2023-09-08
Life Chemicals	F6548-0193-1mg	5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine	896693-56-4	1mg	$54.0	2023-09-08
Life Chemicals	F6548-0193-2mg	5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine	896693-56-4	2mg	$59.0	2023-09-08
Life Chemicals	F6548-0193-3mg	5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine	896693-56-4	3mg	$63.0	2023-09-08
Life Chemicals	F6548-0193-4mg	5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine	896693-56-4	4mg	$66.0	2023-09-08
Life Chemicals	F6548-0193-5mg	5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine	896693-56-4	5mg	$69.0	2023-09-08
Life Chemicals	F6548-0193-10mg	5-benzoyl-3-(benzenesulfonyl)-N2-(2,6-dimethylphenyl)thiophene-2,4-diamine	896693-56-4	10mg	$79.0	2023-09-08